Cas no 1805189-40-5 (Methyl 3-bromo-2-cyano-6-methylbenzoate)

• Product Name: Methyl 3-bromo-2-cyano-6-methylbenzoate
• CAS No: 1805189-40-5
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4954606
• Update Time: 2025-10-17

Methyl 3-bromo-2-cyano-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-cyano-6-methylbenzoate

• Inchi： 1S/C10H8BrNO2/c1-6-3-4-8(11)7(5-12)9(6)10(13)14-2/h3-4H,1-2H3
• InChI Key： SEXSZDHRTZHWTI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C(=O)OC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-2-cyano-6-methylbenzoate

Methyl 3-bromo-2-cyano-6-methylbenzoate (CAS No. 1805189-40-5)

Methyl 3-bromo-2-cyano-6-methylbenzoate, with the CAS registry number 1805189-40-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a methyl substituent, and a bromine atom strategically positioned on the aromatic ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of Methyl 3-bromo-2-cyano-6-methylbenzoate involves a series of carefully designed reactions that leverage modern organic chemistry techniques. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the aromatic framework, followed by selective bromination and cyanation steps to introduce the functional groups. These methods not only enhance yield but also reduce the environmental footprint associated with traditional synthesis pathways.

In terms of applications, Methyl 3-bromo-2-cyano-6-methylbenzoate has demonstrated potential in several key areas. One of its most promising uses is as an intermediate in the development of novel pharmaceutical agents. The compound's structure allows for further functionalization, enabling the creation of bioactive molecules with potential therapeutic applications. Recent studies have highlighted its role in the synthesis of anti-inflammatory and anticancer agents, where its bromine and cyano groups play critical roles in modulating biological activity.

Additionally, this compound has found utility in the field of materials science, particularly in the development of advanced polymers and coatings. The methyl ester group contributes to solubility properties, while the aromatic ring provides structural stability. Researchers have investigated its incorporation into polymeric materials to enhance mechanical strength and thermal resistance, making it a candidate for high-performance applications such as aerospace components and electronic devices.

From a structural perspective, Methyl 3-bromo-2-cyano-6-methylbenzoate exhibits interesting electronic properties due to the electron-withdrawing effects of the cyano and bromine substituents. These effects influence the compound's reactivity in various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions. Recent computational studies have provided deeper insights into its electronic structure, shedding light on how these substituents modulate reactivity at different positions on the aromatic ring.

In conclusion, Methyl 3-bromo-2-cyano-6-methylbenzoate (CAS No. 1805189-40-5) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and functional groups make it an invaluable tool in diverse scientific disciplines. As research continues to uncover new applications and optimized synthesis routes, this compound is poised to play an increasingly significant role in advancing both academic research and industrial innovation.